Cas no 1797961-75-1 (N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}thiophene-3-carboxamide)

• Product Name: N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}thiophene-3-carboxamide
• CAS No: 1797961-75-1
• MF: C₁₅H₁₁NO₃S₂
• MW: 317.382741212845
• CID: 5373770
• Update Time: 2025-05-23

N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(2-Furanylcarbonyl)-2-thienyl]methyl]-3-thiophenecarboxamide
• N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}thiophene-3-carboxamide

• Inchi： 1S/C15H11NO3S2/c17-14(12-2-1-6-19-12)13-4-3-11(21-13)8-16-15(18)10-5-7-20-9-10/h1-7,9H,8H2,(H,16,18)
• InChI Key： QPZBYZYYEDIDBW-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NCC1SC(C(C2=CC=CO2)=O)=CC=1)=O

Experimental Properties

• Density: 1.377±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 589.4±50.0 °C(Predicted)
• pka: 13.32±0.46(Predicted)

Additional information on N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}thiophene-3-carboxamide

Comprehensive Overview of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}thiophene-3-carboxamide (CAS No. 1797961-75-1)

N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}thiophene-3-carboxamide (CAS No. 1797961-75-1) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This structurally unique molecule combines furan and thiophene moieties, making it a promising candidate for applications in drug discovery, organic electronics, and agrochemical development. The compound's thiophene-3-carboxamide backbone and furan-2-carbonyl substituent contribute to its distinctive physicochemical properties, which are currently under investigation for various high-value applications.

Recent studies highlight the growing interest in heterocyclic compounds like N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}thiophene-3-carboxamide due to their potential in addressing contemporary challenges in medicinal chemistry. Researchers are particularly focused on its structure-activity relationship (SAR), as the molecular architecture suggests possible interactions with biological targets relevant to inflammation and metabolic disorders. The compound's dual thiophene-furan system presents intriguing possibilities for small molecule therapeutics, a hot topic in current drug development pipelines.

From a materials science perspective, the π-conjugated system inherent in this compound's structure makes it interesting for organic semiconductor applications. With the global push toward flexible electronics and sustainable materials, compounds like 1797961-75-1 are being evaluated for their charge transport properties and potential use in OLEDs or organic photovoltaics. The furan-thiophene hybrid structure may offer advantages in terms of solution processability and tunable electronic properties compared to traditional materials.

The synthesis and characterization of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}thiophene-3-carboxamide involve sophisticated organic synthesis techniques, including palladium-catalyzed cross-coupling reactions and careful protection/deprotection strategies. Analytical methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm the compound's structure and purity. These aspects are particularly relevant to researchers searching for advanced synthetic methodologies or characterization techniques for complex heterocycles.

In the context of current research trends, this compound aligns with several high-interest areas including fragment-based drug design, privileged structures in medicinal chemistry, and bioisosteric replacement strategies. The presence of both furan and thiophene rings offers opportunities for molecular diversification, a key requirement in modern hit-to-lead optimization programs. Computational chemistry studies suggest that the compound's molecular docking properties might be favorable for certain enzyme targets, though experimental validation is ongoing.

From a commercial perspective, CAS 1797961-75-1 represents an emerging building block for specialty chemical applications. Suppliers and researchers alike are interested in its structure-property relationships, particularly how modifications to the furan carbonyl or thiophene carboxamide groups might alter biological activity or material characteristics. This aligns with frequent search queries regarding tailored heterocyclic compounds and custom synthesis solutions in the fine chemicals market.

Environmental and regulatory considerations for N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}thiophene-3-carboxamide are currently under assessment as part of broader evaluations of sustainable chemistry practices. The compound's potential biodegradability and green chemistry metrics are subjects of particular interest, reflecting the pharmaceutical industry's growing emphasis on eco-friendly synthesis routes and benign by design approaches.

Future research directions for this compound are likely to focus on expanding its structure-activity landscape through systematic derivatization, exploring its polymeric applications in materials science, and investigating its pharmacokinetic profile in biological systems. The unique combination of furan and thiophene heterocycles in a single scaffold presents numerous opportunities for innovation across multiple scientific disciplines.